Cas no 2027731-45-7 (N-(1H-pyrazol-3-yl)methyl-1-benzothiophen-7-amine)

• Product Name: N-(1H-pyrazol-3-yl)methyl-1-benzothiophen-7-amine
• CAS No: 2027731-45-7
• MF: C₁₂H₁₁N₃S
• MW: 229.300840616226
• CID: 5792188
• PubChem ID: 165864266
• Update Time: 2025-06-13

N-(1H-pyrazol-3-yl)methyl-1-benzothiophen-7-amine Chemical and Physical Properties

Names and Identifiers

• 2027731-45-7
• N-[(1H-pyrazol-3-yl)methyl]-1-benzothiophen-7-amine
• EN300-1273524
• N-(1H-pyrazol-3-yl)methyl-1-benzothiophen-7-amine

• Inchi： 1S/C12H11N3S/c1-2-9-5-7-16-12(9)11(3-1)13-8-10-4-6-14-15-10/h1-7,13H,8H2,(H,14,15)
• InChI Key： WMEGQEIEZZNEFI-UHFFFAOYSA-N
• SMILES： S1C=CC2=CC=CC(=C12)NCC1=CC=NN1

Computed Properties

• Exact Mass: 229.06736854g/mol
• Monoisotopic Mass: 229.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69Ų

Additional information on N-(1H-pyrazol-3-yl)methyl-1-benzothiophen-7-amine

Introduction to N-(1H-pyrazol-3-yl)methyl-1-benzothiophen-7-amine (CAS No. 2027731-45-7)

N-(1H-pyrazol-3-yl)methyl-1-benzothiophen-7-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential therapeutic applications. This compound, identified by the CAS number 2027731-45-7, has garnered attention due to its structural features and its role in the development of novel pharmaceutical agents. The molecular framework of this compound integrates a pyrazole moiety with a benzothiophene backbone, which is a common motif in drug discovery, particularly for targeting neurological and cardiovascular diseases.

The pyrazole ring, a five-membered heterocyclic compound containing two nitrogen atoms, is known for its versatility in medicinal chemistry. Its presence in N-(1H-pyrazol-3-yl)methyl-1-benzothiophen-7-amine contributes to the compound's ability to interact with biological targets in a specific manner. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The benzothiophene component, on the other hand, is a fused aromatic ring system that is often found in biologically active molecules. It is known for its stability and ability to cross the blood-brain barrier, making it a valuable scaffold for central nervous system (CNS) drugs.

Recent advancements in the field of drug design have highlighted the importance of hybrid molecules that combine multiple pharmacophoric units. N-(1H-pyrazol-3-yl)methyl-1-benzothiophen-7-amine exemplifies this trend by integrating both pyrazole and benzothiophene moieties. Such hybrid structures often exhibit enhanced pharmacological activity and improved pharmacokinetic properties compared to their individual components. This compound has been explored in various preclinical studies as a potential lead for the development of new therapeutic agents.

The synthesis of N-(1H-pyrazol-3-yl)methyl-1-benzothiophen-7-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrazole ring into the benzothiophene backbone typically involves nucleophilic substitution or condensation reactions. The choice of synthetic route can significantly impact the yield and purity of the final product, which are critical factors in pharmaceutical development. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to optimize the synthesis of this compound.

One of the most compelling aspects of N-(1H-pyrazol-3-yl)methyl-1-benzothiophen-7-amine is its potential application in treating neurological disorders. Studies have shown that pyrazole derivatives can modulate neurotransmitter systems, making them candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The benzothiophene moiety further enhances its suitability for CNS drug development by improving blood-brain barrier penetration. This combination of structural features makes N-(1H-pyrazol-3-yl)methyl-1-benzothiophen-7-amine a promising candidate for further investigation.

In addition to its neurological applications, this compound has also been investigated for its potential in treating cardiovascular diseases. Research indicates that benzothiophene derivatives can interact with enzymes involved in lipid metabolism and blood pressure regulation. By incorporating these structural elements into N-(1H-pyrazol-3-yl)methyl-1-benzothiophen-7-am ine, scientists aim to develop drugs that can address multiple aspects of cardiovascular health simultaneously. This multifaceted approach aligns with current trends in drug development, which emphasize personalized medicine and combination therapies.

The pharmacological profile of N-(1H-pyrazol -3 -yl)methyl -1 -benzothiophen -7 -amine has been evaluated through both in vitro and in vivo studies. In vitro assays have revealed that this compound exhibits significant binding affinity to several biological targets relevant to neurological and cardiovascular diseases. These findings support its potential as a lead compound for further development. In vivo studies have provided additional evidence of its efficacy and safety profile, paving the way for clinical trials.

The future direction of research on N-(1H-pyrazol -3 -yl)methyl -1 -benzothiophen -7 -amine will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling will play a crucial role in this process by enabling researchers to predict how modifications to the molecular structure will affect its biological activity. Additionally, preclinical studies will be essential to evaluate its efficacy and safety before it can be translated into clinical use.

In conclusion, N-(1H-pyrazol -3 -yl)methyl -1 -benzothiophen -7 -amine (CAS No. 2027731-45-7) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combining a pyrazole moiety with a benzothiophene backbone, make it an attractive candidate for treating neurological and cardiovascular diseases. Further research and development will be necessary to fully realize its therapeutic potential, but preliminary findings suggest that it could be a valuable addition to the arsenal of drugs available for these conditions.